4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 4-methyl-3-(3-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C12H12N2O/c1-9-3-4-11(8-15)7-12(9)14-6-5-10(2)13-14/h3-8H,1-2H3
• InChI Key: NXAZHJXUSVZLFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C=O)N2C=CC(=N2)C

Description

4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde is a benzaldehyde derivative functionalized with a 3-methylpyrazole substituent at the meta position of the aromatic ring and an additional methyl group at the para position. Its molecular formula is C₁₂H₁₂N₂O (molecular weight: 200.24 g/mol). The compound’s structure combines an electron-withdrawing aldehyde group with a pyrazole ring, which can participate in hydrogen bonding and π-π stacking interactions. Such features make it relevant in pharmaceutical and materials chemistry, particularly in the synthesis of heterocyclic frameworks or as a ligand in coordination chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde typically involves the reaction of 4-methylbenzaldehyde with 3-methyl-1H-pyrazole under specific conditions. One common method involves the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures . The reaction proceeds through a nucleophilic substitution mechanism, where the pyrazole ring is introduced to the benzaldehyde moiety.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The pyrazole ring can participate in electrophilic substitution reactions, where electrophiles replace hydrogen atoms on the ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Electrophiles like bromine in the presence of a catalyst such as iron(III) chloride.

Major Products Formed

Oxidation: 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzoic acid.

Reduction: 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzyl alcohol.

Substitution: Various substituted pyrazole derivatives depending on the electrophile used.

Scientific Research Applications

4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde has several applications in scientific research:

Medicinal Chemistry: Pyrazole derivatives are known for their biological activities, including anti-inflammatory, anticancer, and antimicrobial properties

Materials Science: The compound can be used as a building block for the synthesis of advanced materials with specific electronic and optical properties.

Catalysis: Pyrazole derivatives can act as ligands in coordination chemistry, forming complexes with metals that are useful in catalysis.

Mechanism of Action

The mechanism of action of 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde in biological systems involves its interaction with specific molecular targets. The pyrazole ring can interact with enzymes and receptors, modulating their activity. For example, pyrazole derivatives have been shown to inhibit certain enzymes involved in inflammation and cancer progression . The exact pathways and molecular targets depend on the specific biological context and the structure of the compound.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position and nature of substituents significantly influence reactivity and physicochemical properties. Below is a comparison with key analogues:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde	Not provided	C₁₂H₁₂N₂O	200.24	-CHO (aldehyde), 3-methylpyrazole (meta), methyl (para)
4-(1-Methyl-1H-pyrazol-3-yl)benzaldehyde	179055-27-7	C₁₁H₁₀N₂O	186.21	-CHO (aldehyde), 1-methylpyrazole (para)
4-[(3-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde	444286-64-0	C₁₀H₉N₃O₄	235.20	-CHO (aldehyde), 3-nitropyrazole (para, via methoxy linker)
4-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde	Not provided	C₇H₆F₃N₂O	194.13	-CHO (aldehyde), trifluoromethyl (meta), methyl (adjacent)
3,4,5-Trimethoxy Benzaldehyde	86-81-7	C₁₀H₁₂O₄	196.20	-CHO (aldehyde), three methoxy groups (meta, para)

Key Observations :

• Substituent Position: The target compound’s pyrazole is at the meta position, whereas 4-(1-methyl-1H-pyrazol-3-yl)benzaldehyde places pyrazole at the para position.
• Electron-Withdrawing Groups : The trifluoromethyl group in 4-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde enhances the aldehyde’s electrophilicity compared to the methyl group in the target compound. Similarly, the nitro group in 4-[(3-nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde introduces strong electron-withdrawing effects, which may accelerate nucleophilic aromatic substitution.
• Methoxy vs. Pyrazole : 3,4,5-Trimethoxy Benzaldehyde lacks a heterocyclic moiety but features electron-donating methoxy groups, which stabilize the aldehyde via resonance, contrasting with the pyrazole’s mixed electronic effects.

Hydrogen Bonding and Crystallographic Behavior

Hydrogen bonding patterns are critical for crystal packing and solubility. The pyrazole ring in the target compound can act as both a donor (N-H) and acceptor (N lone pairs), enabling diverse supramolecular architectures . In contrast:

• 3,4,5-Trimethoxy Benzaldehyde : Methoxy groups participate primarily as hydrogen-bond acceptors, favoring layered or helical crystal structures.

Crystallographic tools like SHELXL and ORTEP are widely used to resolve such structural features. For example, SHELXL’s robust refinement algorithms can model anisotropic displacement parameters for heavy atoms like fluorine in trifluoromethyl derivatives .

Biological Activity

4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde, also known by its IUPAC name 4-(1-methyl-1H-pyrazol-3-yl)benzaldehyde, is a compound of interest due to its potential biological activities. This article reviews its chemical properties, synthesis methods, and biological evaluations, particularly focusing on its anticancer, antimicrobial, and antioxidant activities.

The compound has the following chemical identifiers:

Property	Value
CAS Number	179055-27-7
Molecular Formula	C11H10N2O
Molecular Weight	186.21 g/mol
InChI Key	QWKUTEQPAJGRLZ-UHFFFAOYSA-N
PubChem CID	10535545

Synthesis

The synthesis of 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde typically involves the reaction of appropriate precursors under controlled conditions. For instance, methods utilizing magnetic aminated starch as a biocatalyst have been reported, yielding high purity products in short reaction times .

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde. Research indicates that compounds with a pyrazole structure can inhibit the growth of various cancer cell lines, such as breast cancer (MCF-7), lung cancer, and colorectal cancer .

A notable study evaluated the cytotoxic effects of this compound on MCF-7 cells using an MTT assay. The results demonstrated a significant reduction in cell viability, indicating strong antiproliferative activity. The compound's mechanism may involve the induction of apoptosis and disruption of cellular metabolism .

Antimicrobial Activity

The antimicrobial properties of pyrazole derivatives have been extensively studied. In vitro assays have shown that 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde exhibits notable antibacterial activity against various strains of bacteria, including both Gram-positive and Gram-negative bacteria .

For example, a study reported minimum inhibitory concentration (MIC) values indicating effective antibacterial action against Staphylococcus aureus and Escherichia coli . The compound's ability to disrupt bacterial cell walls or inhibit essential metabolic pathways may contribute to its antimicrobial efficacy.

Antioxidant Activity

The antioxidant capacity of pyrazole derivatives has also been evaluated through radical scavenging assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl). Compounds similar to 4-Methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde have demonstrated significant radical scavenging activity, suggesting potential applications in preventing oxidative stress-related diseases .

Case Studies

Several case studies have documented the synthesis and biological evaluation of pyrazole derivatives:

• Study on Anticancer Activity : A series of pyrazole derivatives were synthesized and tested against MCF-7 cells. The study found that specific substitutions on the pyrazole ring enhanced anticancer activity significantly compared to unsubstituted analogs .
• Antimicrobial Screening : Another study focused on evaluating various pyrazole derivatives for their antimicrobial properties. The results indicated that certain structural modifications led to improved efficacy against resistant bacterial strains .

Q & A

Q. What are the established synthetic routes for 4-methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde?

The compound can be synthesized via nucleophilic substitution reactions. A common approach involves reacting 1-aryl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde with phenol derivatives under basic conditions (e.g., K₂CO₃ as a catalyst). This method ensures regioselectivity at the pyrazole N1 position and avoids competing side reactions . Alternative routes include Vilsmeier-Haack formylation of pre-functionalized pyrazole intermediates, though this requires careful control of reaction stoichiometry to minimize over-oxidation .

Q. How is the purity of 4-methyl-3-(3-methyl-1H-pyrazol-1-yl)benzaldehyde assessed in academic research?

Purity is typically validated using HPLC (≥95% purity threshold) coupled with UV-Vis detection at 254 nm. Reverse-phase C18 columns and acetonitrile/water gradients (70:30 to 95:5 over 20 minutes) are standard for resolving aldehyde and pyrazole moieties . Mass spectrometry (LC-MS) is recommended for detecting trace impurities, such as unreacted starting materials or hydrolysis byproducts .

Q. What spectroscopic techniques are critical for structural confirmation?

• ¹H/¹³C NMR : Key signals include the aldehyde proton at δ 9.8–10.2 ppm and pyrazole ring protons at δ 6.5–7.5 ppm. Aromatic protons on the benzaldehyde ring appear as multiplet signals between δ 7.2–8.0 ppm .
• FTIR : Stretching vibrations at ~1700 cm⁻¹ (C=O aldehyde) and ~1600 cm⁻¹ (C=N pyrazole) confirm functional groups .
• X-ray crystallography : Used to resolve steric hindrance between the methyl and pyrazole substituents, with C–C bond lengths typically ≤1.48 Å .

Advanced Research Questions

Q. How can researchers resolve contradictory yield data in nucleophilic substitution reactions?

Discrepancies in yields (e.g., 60–85%) often arise from competing elimination pathways under basic conditions. To mitigate this:

• Use kinetic studies (TLC monitoring every 30 minutes) to optimize reaction time.
• Replace K₂CO₃ with milder bases (e.g., Cs₂CO₃) to reduce dehydrohalogenation side reactions .
• Introduce steric shielding groups (e.g., ortho-methyl on the benzaldehyde ring) to suppress byproduct formation .

Q. What computational methods support mechanistic studies of pyrazole-aldehyde reactivity?

Density Functional Theory (DFT) at the B3LYP/6-311+G(d,p) level predicts electrophilic substitution pathways. Key findings:

• The aldehyde group activates the benzaldehyde ring for nucleophilic attack at the para position (partial positive charge: +0.32 e).
• Pyrazole’s N1 nitrogen exhibits higher nucleophilicity (Fukui index: 0.45) than N2, directing regioselective coupling .

Q. How do structural modifications influence biological activity in pyrazole-carbaldehyde derivatives?

• Antioxidant activity : Electron-donating groups (e.g., –OCH₃ at the benzaldehyde para position) enhance radical scavenging (IC₅₀: 12–18 μM in DPPH assays) by stabilizing phenolic intermediates .
• Anti-inflammatory activity : Derivatives with extended conjugation (e.g., hydrazone linkages) show COX-2 inhibition (IC₅₀: 8.2 μM) due to improved π-π stacking with the enzyme’s hydrophobic pocket .

Q. What strategies address instability of the aldehyde group during storage?

• Store under inert gas (N₂/Ar) at –20°C in amber vials to prevent oxidation.
• Derivatize as a stable oxime (using hydroxylamine hydrochloride) for long-term storage, with >90% recovery after reconversion .

Methodological Considerations for Data Reproducibility

Q. How to validate synthetic reproducibility across laboratories?

• Provide detailed reaction parameters: solvent purity (H₂O ≤50 ppm), temperature (±1°C control), and catalyst batch (e.g., K₂CO₃ dried at 120°C for 2 hours) .
• Share raw spectral data (e.g., NMR FID files) via open-access repositories to enable independent verification .

Q. What analytical workflows resolve ambiguous spectral assignments?

• HSQC/HMBC NMR : Correlate aldehyde protons with adjacent carbons to confirm substitution patterns.
• GC-MS fragmentation : Identify diagnostic peaks (e.g., m/z 145 for pyrazole cleavage) to distinguish regioisomers .

Ethical and Safety Guidelines

• Avoid referencing non-peer-reviewed sources (e.g., vendor catalogs) for structural or bioactivity data.
• Adhere to institutional protocols for handling reactive aldehydes (e.g., PPE, fume hood use) as per SDS guidelines .